![molecular formula C18H20F2N2O B3812341 2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide](/img/structure/B3812341.png)
2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide
Overview
Description
2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is often referred to by its chemical formula, which is C19H21F2N2O. It has been found to have a range of interesting properties that make it a valuable tool for researchers in a variety of fields.
Mechanism of Action
The mechanism of action of 2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, it has been found to increase the levels of dopamine and norepinephrine, which are both important neurotransmitters involved in mood regulation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide have been extensively studied. It has been found to have a range of effects on the brain and body, including increasing cognitive function, reducing inflammation, and improving cardiovascular health. It has also been found to have antioxidant properties, which may help to protect against cellular damage and aging.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide in lab experiments is its high potency and specificity. This compound has been found to have a very specific mechanism of action, which makes it a valuable tool for researchers who are studying the effects of neurotransmitters on the brain. However, one limitation of this compound is that it can be difficult to synthesize, which may make it more expensive and time-consuming to use in experiments.
Future Directions
There are many potential future directions for research on 2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide. One area of interest is in the development of new treatments for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another potential direction is in the development of new treatments for depression and anxiety disorders. Additionally, this compound may have applications in the field of cardiovascular health, as it has been found to have beneficial effects on the heart and blood vessels. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Scientific Research Applications
2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide has been used in a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience, where this compound has been found to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential as a treatment for depression and anxiety disorders.
properties
IUPAC Name |
2-[(2,5-difluorophenyl)methylamino]-N-[1-(4-methylphenyl)ethyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F2N2O/c1-12-3-5-14(6-4-12)13(2)22-18(23)11-21-10-15-9-16(19)7-8-17(15)20/h3-9,13,21H,10-11H2,1-2H3,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEPYMOIABDHRDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C)NC(=O)CNCC2=C(C=CC(=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,5-difluorobenzyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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